3,6-Dichloro-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 3,6-dichloro-2H-pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C6H3Cl2N3/c7-4-2-1-3-5(8)10-11-6(3)9-4/h1-2H,(H,9,10,11)
• InChI Key: NCDZEFDEWHLHQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=NNC(=C21)Cl)Cl
• Molecular Formula: C6H3Cl2N3
• Molecular Weight: 188.01 g/mol

Description

3,6-Dichloro-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound. It belongs to the family of pyrazolopyridines, which are bicyclic heterocyclic compounds. These compounds can present two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including 3,6-Dichloro-1H-pyrazolo[3,4-b]pyridine, has been reported in various studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. A practical synthesis of diarylpyrazolo[3,4-b]pyridine derivatives by a combination of chemoselective Suzuki–Miyaura cross-coupling reactions was developed.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines are members of the family of pyrazolopyridines formed by five congeners, which are the possible fusions of a pyrazole and a pyridine ring. They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives are diverse and depend on the specific synthetic strategy employed. For instance, one approach involves the use of Suzuki–Miyaura cross-coupling reactions.

Scientific Research Applications

Biomedical Applications

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Synthesis Methods

The synthesis of 1H-pyrazolo[3,4-b]pyridines has been a topic of significant research. . .

Substitution Patterns

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Drug Discovery

1H-pyrazolo[3,4-b]pyridines have been used in drug discovery due to their structural similarity to purine bases. .

Mechanism of Action

Target of Action

The primary target of 3,6-Dichloro-1H-pyrazolo[3,4-b]pyridine is the anaplastic lymphoma kinase (ALK) . ALK is a receptor tyrosine kinase in the insulin receptor superfamily . It plays a crucial role in the development of the brain and exerts its effects on specific neurons in the nervous system .

Mode of Action

3,6-Dichloro-1H-pyrazolo[3,4-b]pyridine interacts with its target, ALK, by inhibiting its activity . The compound’s 4-hydroxyphenyl group in the 6-position of the 1H-pyrazolo[3,4-b]pyridine structure is crucial for this interaction . A fluorine atom substitution could enhance the inhibitory activity .

Biochemical Pathways

ALK is involved in several signaling pathways, including the JAK-STAT, PI3K-AKT, and RAS-MAPK pathways, which are critical for cell growth and survival .

Result of Action

The inhibition of ALK by 3,6-Dichloro-1H-pyrazolo[3,4-b]pyridine can lead to the suppression of the downstream signaling pathways, resulting in decreased cell growth and survival . This makes the compound a potential therapeutic agent for diseases characterized by the dysregulation of ALK, such as certain types of cancer .